2-(4-ethoxyphenyl)-4-oxo-4H-3,1-benzoxazin-6-yl acetate

• IUPAC Name: [2-(4-ethoxyphenyl)-4-oxo-3,1-benzoxazin-6-yl] acetate
• InChI: InChI=1S/C18H15NO5/c1-3-22-13-6-4-12(5-7-13)17-19-16-9-8-14(23-11(2)20)10-15(16)18(21)24-17/h4-10H,3H2,1-2H3
• InChI Key: PTMADRRUUROZGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)OC(=O)C)C(=O)O2
• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol

Description

2-(4-ethoxyphenyl)-4-oxo-4H-3,1-benzoxazin-6-yl acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-ethoxyphenyl)-4-oxo-4H-3,1-benzoxazin-6-yl acetate involves the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators in the body. It also acts as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of neuronal activity in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been shown to reduce inflammation, inhibit tumor cell growth, and improve cognitive function in animal models. It has also been shown to have analgesic, anti-anxiety, and anti-depressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-ethoxyphenyl)-4-oxo-4H-3,1-benzoxazin-6-yl acetate for lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, its low solubility in water and certain organic solvents can limit its use in certain experiments. Additionally, its complex mechanism of action can make it difficult to interpret results.

Future Directions

There are several future directions for research on 2-(4-ethoxyphenyl)-4-oxo-4H-3,1-benzoxazin-6-yl acetate. One area of interest is the development of new drugs based on its structure and mechanism of action. Another area of interest is the study of its effects on different types of cancer and other diseases. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-(4-ethoxyphenyl)-4-oxo-4H-3,1-benzoxazin-6-yl acetate involves the condensation of 2-aminophenol with ethyl 4-bromoacetate followed by cyclization with 2-(4-ethoxyphenyl)acetic acid under basic conditions. The resulting product is then acetylated to yield the final compound. This method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

2-(4-ethoxyphenyl)-4-oxo-4H-3,1-benzoxazin-6-yl acetate has been studied extensively for its potential applications in various fields of scientific research. It has shown promising results in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. It has also been used as a probe to study the mechanism of action of certain enzymes and receptors in the body.